Cas no 62765-47-3 (L-Valine, N-butyl-)

• Product Name: L-Valine, N-butyl-
• CAS No: 62765-47-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 431896
• PubChem ID: 51690956
• Update Time: 2025-04-19

L-Valine, N-butyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-butyl-
• (2S)-2-(butylamino)-3-methylbutanoic acid
• N-Butyl-L-valine
• DTXSID10680195
• SCHEMBL11582359
• 62765-47-3

• Inchi： 1S/C9H19NO2/c1-4-5-6-10-8(7(2)3)9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1
• InChI Key： GWRFRFWMRXVVOZ-QMMMGPOBSA-N
• SMILES： OC([C@H](C(C)C)NCCCC)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33